Cas no 1845062-70-5 ((3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid)

• Product Name: (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• CAS No: 1845062-70-5
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 6329727
• PubChem ID: 165510018
• Update Time: 2025-06-11

(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1164499
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• 1845062-70-5

• Inchi： 1S/C22H21N3O4/c1-25-11-10-23-21(25)19(12-20(26)27)24-22(28)29-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18-19H,12-13H2,1H3,(H,24,28)(H,26,27)/t19-/m1/s1
• InChI Key： ZANAYGKGMYSVTM-LJQANCHMSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=NC=CN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid

Comprehensive Analysis of (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1845062-70-5)

The compound (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1845062-70-5) is a specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring both an Fmoc group and a 1-methyl-1H-imidazol-2-yl moiety, makes it a valuable building block for researchers exploring bioactive peptides and small molecule drug candidates. The growing interest in peptide-based therapeutics has heightened demand for high-purity intermediates like this compound.

Recent advancements in solid-phase peptide synthesis (SPPS) have spotlighted the importance of Fmoc-protected amino acids, particularly those with heterocyclic side chains. The imidazole ring in 1845062-70-5 contributes to hydrogen bonding and metal coordination properties, which are crucial for designing enzyme inhibitors or protein-protein interaction modulators. This aligns with current research trends in targeted cancer therapies and immunomodulation, where precise molecular recognition is essential.

The stereochemistry at the 3-position (R-configuration) in this compound is particularly noteworthy for chiral drug development. As pharmaceutical companies increasingly focus on stereoselective synthesis to improve drug efficacy and reduce side effects, compounds like 1845062-70-5 serve as critical intermediates. The propanoic acid terminus further enhances its utility for conjugation chemistry, enabling linkage to various scaffolds or solid supports in combinatorial chemistry approaches.

From a synthetic chemistry perspective, the Fmoc-protecting group in this molecule offers distinct advantages for orthogonal protection strategies. Its cleavage under mild basic conditions (typically piperidine in DMF) preserves acid-sensitive functionalities, making it ideal for automated peptide synthesizers. This characteristic has become increasingly important with the rise of high-throughput screening platforms in drug discovery programs.

Analytical characterization of 1845062-70-5 typically involves HPLC purity analysis, mass spectrometry, and chiral chromatography to verify enantiomeric excess. These quality control measures are essential given the compound's application in GMP-compliant pharmaceutical manufacturing. The growing emphasis on quality by design (QbD) principles in API production further underscores the need for rigorously characterized intermediates like this Fmoc-amino acid derivative.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to synthesize such protected amino acids. Recent publications have explored biocatalytic methods and flow chemistry approaches to produce Fmoc-amino acid building blocks with reduced environmental impact. These developments align with the pharmaceutical industry's push toward sustainable manufacturing practices while maintaining the high purity standards required for biomedical applications.

The thermal stability and solubility profile of (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)propanoic acid make it particularly suitable for microwave-assisted peptide coupling reactions. This compatibility with modern energy-efficient synthesis techniques positions it as a future-proof reagent in both academic and industrial settings. Furthermore, its imidazole functionality offers potential for developing pH-responsive drug delivery systems, a hot topic in nanomedicine research.

Supply chain considerations for CAS 1845062-70-5 have gained attention due to increasing demand for custom peptide services and therapeutic peptide production. Reputable suppliers now provide detailed certificates of analysis including residual solvent data and heavy metal content, addressing regulatory concerns in pharmaceutical development. The compound's shelf life and storage conditions (typically -20°C under inert atmosphere) are also critical parameters for research laboratories.

Emerging applications in chemical biology have expanded the utility of this compound beyond traditional peptide synthesis. Its imidazole side chain serves as a versatile handle for post-synthetic modifications, enabling incorporation into activity-based probes or protein labeling reagents. These applications are particularly relevant to current studies in proteomics and signal transduction research where precise molecular tools are required.

As computational methods like AI-assisted drug design become more prevalent, the availability of well-characterized building blocks such as 1845062-70-5 gains additional importance. The compound's structural features are valuable for molecular docking studies and pharmacophore modeling, particularly in projects targeting histidine-recognition domains in therapeutic proteins. This intersection of synthetic chemistry and digital drug discovery represents a significant growth area in pharmaceutical R&D.